Cas no 42055-71-0 (4-Pyrimidineacetamide, N-hydroxy-6-(4-morpholinyl)-2-(3-(trifluoromethyl)phenyl)-)

4-Pyrimidineacetamide, N-hydroxy-6-(4-morpholinyl)-2-(3-(trifluoromethyl)phenyl)- structure
42055-71-0 structure
Product name:4-Pyrimidineacetamide, N-hydroxy-6-(4-morpholinyl)-2-(3-(trifluoromethyl)phenyl)-
CAS No:42055-71-0
MF:C17H17F3N4O3
MW:382.337094068527
CID:2636753
PubChem ID:3039019

4-Pyrimidineacetamide, N-hydroxy-6-(4-morpholinyl)-2-(3-(trifluoromethyl)phenyl)- Chemical and Physical Properties

Names and Identifiers

    • N-hydroxy-2-[6-morpholin-4-yl-2-[3-(trifluoromethyl)phenyl]pyrimidin-4-yl]acetamide
    • N-Hydroxy-6-(4-morpholinyl)-2-(3-(trifluoromethyl)phenyl)-4-pyrimidineacetamide
    • DTXSID90194886
    • 42055-71-0
    • 4-Pyrimidineacetamide, N-hydroxy-6-(4-morpholinyl)-2-(3-(trifluoromethyl)phenyl)-
    • 4-Pyrimidineacetohydroxamic acid, 6-morpholino-2-(alpha,alpha,alpha-trifluoro-m-tolyl)-
    • DTXCID30117377
    • Inchi: InChI=1S/C17H17F3N4O3/c18-17(19,20)12-3-1-2-11(8-12)16-21-13(10-15(25)23-26)9-14(22-16)24-4-6-27-7-5-24/h1-3,8-9,26H,4-7,10H2,(H,23,25)
    • InChI Key: YVVLHAMAHVXOGD-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 382.12527490Da
  • Monoisotopic Mass: 382.12527490Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.6Ų
  • XLogP3: 1.6

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